3-(4-Ethylphenyl)-3-oxopropanenitrile
Overview
Description
The compound "3-(4-Ethylphenyl)-3-oxopropanenitrile" is not directly mentioned in the provided papers. However, the papers do discuss related compounds and their synthesis, molecular structures, and chemical properties, which can provide a general context for understanding similar compounds. For instance, the synthesis of related compounds often involves multi-step reactions starting from commercially available precursors, as seen in the synthesis of 3-(4-aminophenyl) cyclopropane-1, 1,2,2-tetracarbonitrile .
Synthesis Analysis
Molecular Structure Analysis
The determination of molecular structure is crucial for understanding the properties and reactivity of a compound. Single-crystal X-ray diffraction is a common technique used to elucidate the structure of crystalline compounds. For instance, the molecular structures of cis- and trans-3-(diphenylhydroxymethyl)-2-ethoxy-2-oxo-1,2-oxaphosphorinanes were determined using this method, revealing the spatial arrangements of substituents around the phosphoryl oxygen and the α-carbon . Another compound, 3-[2-oxo-2-(4-methyloxyphenylsulfonamidophenyl)ethylidene]-3,4-dihydro-1H-quinoxalin-2-one, was also characterized by single-crystal X-ray diffraction, providing detailed crystallographic data .
Chemical Reactions Analysis
The reactivity of a compound is influenced by its functional groups and molecular structure. The papers provided do not detail specific reactions of "3-(4-Ethylphenyl)-3-oxopropanenitrile," but they do discuss reactions of structurally related compounds. For example, the synthesis of ethyl 3-(3-hydroxy-2-thienyl)-3-oxopropanoates involved a regioselective reaction that favored the ester group over the nitrile group . This highlights the importance of understanding the reactivity patterns of different functional groups in organic synthesis.
Physical and Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, and reactivity are essential for the practical use of a compound. The papers provided do not offer specific data on the physical and chemical properties of "3-(4-Ethylphenyl)-3-oxopropanenitrile." However, the crystallographic data provided for related compounds give insights into their density and molecular geometry, which can influence their physical properties and interactions with other molecules .
Scientific Research Applications
Oxidative Cyclization in Organic Synthesis
3-Oxopropanenitriles, including 3-(4-Ethylphenyl)-3-oxopropanenitrile, are extensively studied for their role in oxidative cyclization. Manganese(III) acetate mediated reactions with alkenes containing thiophene groups lead to the production of dihydrofuran-3-carbonitriles (Yılmaz et al., 2008). These compounds have applications in creating diverse organic molecules.
In Heterocyclic Compound Synthesis
3-Oxopropanenitriles are key intermediates in synthesizing various heterocyclic compounds. For example, a study demonstrated the formation of pyrazolo[3,4-b]pyridines using 3-oxopropanenitriles in the presence of a nanocatalyst, indicating its utility in creating biologically active compounds (Arlan et al., 2020).
Antimicrobial Studies
Compounds derived from 3-oxopropanenitriles, like bis-[1,3,4]thiadiazole derivatives, have shown promising antimicrobial properties. This suggests the potential of 3-(4-Ethylphenyl)-3-oxopropanenitrile derivatives in pharmaceutical applications (Kheder & Mabkhot, 2012).
Radical Cyclizations
Radical cyclization reactions involving 3-oxopropanenitriles lead to the formation of various compounds like 2,3-dihydrofurans. These reactions are efficient and offer a route to synthesize complex molecules (Yılmaz et al., 2011).
Synthesis of Novel Polysubstituted Derivatives
3-Oxopropanenitriles react with other organic compounds to produce novel polysubstituted derivatives, such as thiophene and 1,3,4-thiadiazole derivatives. These have potential applications in various chemical syntheses (Farag et al., 1997).
properties
IUPAC Name |
3-(4-ethylphenyl)-3-oxopropanenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIHQQWBHEUCYCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374489 | |
Record name | 3-(4-ethylphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethylphenyl)-3-oxopropanenitrile | |
CAS RN |
96220-15-4 | |
Record name | 4-Ethyl-β-oxobenzenepropanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96220-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-ethylphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 96220-15-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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